1-(3-methylidenecyclopentyl)methanamine

• CAS: 2281117-60-8

Core Science & Biosynthesis

difference between 3-methylcyclopentyl and 3-methylidenecyclopentyl amines

An In-depth Technical Guide to the Core Differences Between 3-Methylcyclopentyl and 3-Methylidenecyclopentyl Amines

Abstract

In the landscape of medicinal chemistry and drug development, subtle structural modifications can lead to profound differences in molecular properties, reactivity, and biological activity. This guide provides a detailed comparative analysis of two closely related cyclopentane scaffolds: 3-methylcyclopentyl amine and 3-methylidenecyclopentyl amine. We will dissect their fundamental structural distinctions, explore the resulting divergence in physicochemical properties and chemical reactivity, and delineate strategic synthetic pathways. Furthermore, this paper will illuminate the implications of these differences for their application as pharmacophores in modern drug discovery, offering researchers and development professionals a comprehensive resource for informed scaffold selection and molecular design.

Introduction: A Tale of Two Scaffolds

At first glance, 3-methylcyclopentyl amine and 3-methylidenecyclopentyl amine are distinguished by a single feature: the nature of the C1 substituent at the 3-position of the cyclopentylamine ring. The former possesses a saturated methyl group, while the latter features an exocyclic methylene group. This seemingly minor variance—the difference of two hydrogen atoms and a pi-bond—is the linchpin that dictates a cascade of differing properties. 3-methylcyclopentyl amine represents a classic saturated carbocyclic scaffold, valued for its conformational influence and lipophilicity. In contrast, 3-methylidenecyclopentyl amine introduces an unsaturated, planar, and reactive center. Understanding the unique attributes of each is paramount for leveraging them effectively in the design of novel therapeutics.

Caption: Core structures of 3-methylcyclopentyl amine and its unsaturated analogue.

Structural and Physicochemical Divergence

The introduction of a double bond imposes significant structural and electronic changes that differentiate the two molecules.

Stereochemistry and Conformational Landscape

• 3-Methylcyclopentyl Amine: This saturated ring exists as cis and trans diastereomers. Each of these can exist as a pair of enantiomers, leading to four possible stereoisomers. The cyclopentane ring is not planar and undergoes rapid conformational changes (pseudorotation) between envelope and twist forms to alleviate torsional strain. The methyl and amine substituents can occupy pseudo-axial or pseudo-equatorial positions, influencing the molecule's overall shape and interaction with biological targets.

• 3-Methylidenecyclopentyl Amine: The exocyclic double bond introduces planarity at the C3 position, significantly restricting the conformational flexibility of the ring compared to its saturated counterpart.[1] This rigidity can be advantageous in drug design by reducing the entropic penalty upon binding to a target.

Electronic Profile and Physicochemical Properties

The sp²-hybridized carbons of the methylene group are more electronegative than the sp³-hybridized carbon of the methyl group. This makes the exocyclic double bond an electron-rich, nucleophilic center, which is the primary driver of the molecule's unique reactivity.

Table 1: Comparative Physicochemical Properties

Property	3-Methylcyclopentyl Amine	3-Methylidenecyclopentyl Amine (Predicted)	Data Source
Molecular Formula	C₆H₁₃N	C₆H₁₁N	PubChem[2][3]
Molecular Weight	99.17 g/mol	97.16 g/mol	PubChem[2][3]
XLogP3	1.4	~1.6	PubChem (Computed)[2]
pKa (Basic)	~10.8 (Predicted)	~10.5 (Predicted)	ChemAxon
Complexity	46.1	69.9	PubChem (Computed)[4]
H-Bond Donor Count	1	1	PubChem[4]
H-Bond Acceptor Count	1	1	PubChem[4]

Note: Data for 3-methylidenecyclopentyl amine is largely predicted due to its relative obscurity in public databases compared to its saturated analogue.

A Study in Contrasting Reactivity

The functional disparity between a methyl and a methylene group dictates two vastly different chemical behaviors.

3-Methylcyclopentyl Amine: The Stable Scaffold

As a saturated aliphatic amine, its reactivity is primarily centered on the lone pair of electrons on the nitrogen atom. It readily acts as a base and a nucleophile, participating in reactions such as:

• Salt formation with acids.

• Acylation to form amides.

• Alkylation to form secondary and tertiary amines.

• Nucleophilic substitution reactions.

The cyclopentyl ring itself is chemically robust and generally unreactive, serving as a stable, lipophilic scaffold to orient the amine functionality.

3-Methylidenecyclopentyl Amine: The Reactive Handle

The exocyclic double bond is the molecule's locus of reactivity, opening a suite of synthetic transformations unavailable to its saturated analog. In general, exocyclic double bonds in five-membered rings are less stable than their endocyclic isomers, making them more reactive.[5][6]

Key reactions include:

• Electrophilic Addition: The electron-rich π-bond is susceptible to attack by electrophiles like halogens (Br₂), hydrohalic acids (HBr), and water (acid-catalyzed hydration).

• Reduction: Catalytic hydrogenation (e.g., H₂/Pd-C) will reduce the double bond to cleanly yield 3-methylcyclopentyl amine.

• Oxidation: The double bond can be oxidized to form epoxides (with m-CPBA), or cleaved to form carbonyl compounds via ozonolysis (O₃).

• Cycloaddition: It can act as a dienophile in Diels-Alder reactions, allowing for the construction of more complex polycyclic systems.[5]

Caption: Diverse reaction pathways unique to 3-methylidenecyclopentyl amine.

Synthetic Methodologies: A Practical Guide

The synthetic approaches to these two molecules are fundamentally different, reflecting their distinct functional groups.

Protocol: Synthesis of 3-Methylcyclopentyl Amine via Reductive Amination

This is the most common and efficient method, starting from the corresponding ketone.

Workflow:

• Reaction Setup: To a solution of 3-methylcyclopentanone (1.0 eq) in methanol (MeOH) in a round-bottom flask, add ammonium acetate (5.0 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise.

  • Causality Note: NaBH₃CN is a preferred reducing agent for this transformation as it is mild enough to selectively reduce the iminium ion in the presence of the ketone, minimizing the formation of the alcohol byproduct.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup and Purification: Quench the reaction by carefully adding aqueous HCl (1M) until the solution is acidic (pH ~2). Wash with diethyl ether to remove unreacted ketone. Basify the aqueous layer with NaOH (6M) to pH >12 and extract the product with dichloromethane (DCM). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amine. Purify by distillation or column chromatography.

Caption: Workflow for the synthesis of 3-methylcyclopentyl amine.

Protocol: Proposed Synthesis of 3-Methylidenecyclopentyl Amine

A multi-step synthesis is required, often involving the introduction of the methylene group via olefination.

Workflow:

• Starting Material: Begin with 3-(tert-butoxycarbonylamino)cyclopentanone. This protects the amine and provides the ketone functionality for the next step.

• Wittig Reaction: Prepare the Wittig reagent, methyltriphenylphosphonium bromide, by reacting triphenylphosphine with methyl bromide. Deprotonate with a strong base like n-butyllithium (n-BuLi) in anhydrous tetrahydrofuran (THF) at -78 °C to form the ylide.

  • Causality Note: The Wittig reaction is a robust and high-yielding method for converting ketones into alkenes. Anhydrous and inert conditions are critical as the organolithium base and the resulting ylide are highly reactive towards water and oxygen.

• Olefination: Add the protected aminoketone (1.0 eq) to the ylide solution and allow the mixture to slowly warm to room temperature and stir overnight.

• Workup: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) and extract the product with ethyl acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify the protected product by column chromatography.

• Deprotection: Dissolve the purified Boc-protected amine in a solution of hydrochloric acid (HCl) in dioxane or trifluoroacetic acid (TFA) in DCM. Stir at room temperature for 1-4 hours.

• Isolation: Evaporate the solvent and excess acid. The product will be the hydrochloride salt. To obtain the free base, dissolve the salt in water, basify with NaOH, and extract with an organic solvent.

Caption: Proposed synthetic workflow for 3-methylidenecyclopentyl amine.

Implications for Drug Discovery and Development

The choice between these two scaffolds is a strategic decision in a drug discovery campaign.

• 3-Methylcyclopentyl Amine (The "Anchor"): This scaffold is an excellent choice for occupying hydrophobic pockets within a protein target.[7] The defined stereochemistry of the saturated ring can provide a rigid framework to position the key amine interaction, potentially improving binding affinity and selectivity over more flexible acyclic amines. Its chemical stability makes it a reliable component of a final drug candidate that is unlikely to undergo metabolic transformation at the ring.

• 3-Methylidenecyclopentyl Amine (The "Warhead" or "Bioisostere"): This scaffold offers more advanced and diverse applications:

  • Covalent Inhibitors: The reactive double bond can be designed to act as a Michael acceptor (if conjugated) or simply as a target for nucleophilic attack by a residue (e.g., cysteine, lysine) in the active site of an enzyme, leading to irreversible inhibition.

  • Bioisosteric Replacement: The exocyclic C=C bond can serve as a bioisostere for a carbonyl group (C=O), offering a similar planar geometry but with different electronic properties and metabolic stability.

  • Scaffold for Library Synthesis: The reactive handle allows for rapid diversification of a lead compound through reactions like epoxidation, dihydroxylation, or cycloaddition, enabling a swift exploration of the surrounding chemical space in structure-activity relationship (SAR) studies. Multicomponent reactions (MCRs) are powerful tools for building molecular complexity, and both amines can serve as substrates to rapidly generate diverse libraries of compounds.[8][9]

Conclusion

The distinction between 3-methylcyclopentyl amine and 3-methylidenecyclopentyl amine is a clear illustration of how a single point of unsaturation can redefine a molecule's identity. The former is a stable, conformationally defined building block ideal for traditional occupancy-driven pharmacology. The latter is a versatile, reactive scaffold that provides a gateway to covalent targeting, bioisosteric design, and rapid library diversification. For the drug development professional, a deep understanding of these core differences is not merely academic; it is a practical necessity that informs rational design, expands the synthetic toolkit, and ultimately, accelerates the journey from a chemical scaffold to a life-changing therapeutic.

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Protocols & Analytical Methods

Application and Protocol Guide: Reductive Amination Using (3-methylenecyclopentyl)methanamine

Introduction: The Strategic Value of Reductive Amination

Reductive amination stands as a paramount transformation in modern medicinal and process chemistry, enabling the efficient construction of secondary and tertiary amines from readily available carbonyl compounds and primary or secondary amines.[1][2][3] This one-pot reaction, which proceeds through the in situ formation and subsequent reduction of an imine or iminium ion intermediate, is celebrated for its high functional group tolerance, operational simplicity, and its ability to circumvent the overalkylation issues often associated with direct alkylation methods.[4][5]

(3-methylenecyclopentyl)methanamine is a valuable building block for drug discovery. Its unique scaffold, featuring an exocyclic methylene group, introduces conformational constraint and a synthetically versatile handle for late-stage functionalization. This guide provides a comprehensive overview of the mechanistic principles, practical considerations, and a detailed protocol for the successful application of this amine in reductive amination reactions.

Mechanistic Rationale: A Two-Step Cascade

The reductive amination process is a cascade of two principal chemical events occurring in a single pot:

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the primary amine, (3-methylenecyclopentyl)methanamine, on the electrophilic carbonyl carbon of an aldehyde or ketone. This forms a transient hemiaminal intermediate.[6] Under neutral or weakly acidic conditions, which catalyze the reaction, this intermediate rapidly dehydrates to form a Schiff base, commonly known as an imine.[6][7]

• Hydride-Mediated Reduction: A carefully selected reducing agent, present in the reaction mixture, then chemoselectively reduces the C=N double bond of the imine to furnish the final secondary amine product.[4][6][8]

The key to a successful one-pot reductive amination lies in the choice of a reducing agent that reduces the iminium ion much faster than it reduces the starting carbonyl compound.[6][9][10]

Critical Experimental Parameters: The Scientist's Decision Points

The success and efficiency of the reductive amination hinge on the judicious selection of several key parameters.

The Choice of Reducing Agent: A Matter of Selectivity and Reactivity

The selection of the hydride source is the most critical decision in designing a reductive amination protocol. The ideal reagent must exhibit high chemoselectivity for the imine/iminium ion over the carbonyl group.

Reducing Agent	Formula	Key Advantages	Critical Considerations
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	High Selectivity: Mild and less basic, it selectively reduces the iminium ion intermediate much faster than the starting aldehyde or ketone, minimizing alcohol byproduct formation.[6][9][11] One-Pot Convenience: Its selectivity allows all reagents to be mixed from the start.[6][7][9] Safety: Non-toxic byproducts compared to cyanoborohydride.[7]	Moisture Sensitive: STAB is water-sensitive.[7][12] Solvent Incompatibility: Not ideal for use in protic solvents like methanol.[7][12]
Sodium Cyanoborohydride	NaBH₃CN	Good Selectivity: Effective at reducing imines in the presence of carbonyls, especially under mildly acidic conditions (pH 6-8).[4][13] Solvent Compatibility: Stable in hydroxylic solvents like methanol.[12][13]	High Toxicity: Generates highly toxic hydrogen cyanide (HCN) gas or cyanide salts upon workup or under acidic conditions.[13][14] Requires careful handling and waste disposal.
Sodium Borohydride	NaBH₄	Cost-Effective & Readily Available: An inexpensive and common lab reagent.[15] Powerful Reductant: Effective for reducing imines.	Low Selectivity: Rapidly reduces aldehydes and ketones.[4][11] Requires a two-step procedure: pre-formation of the imine before adding the borohydride.[11][16][17]

Expert Recommendation: For reactions involving (3-methylenecyclopentyl)methanamine, Sodium Triacetoxyborohydride (STAB) is the superior choice. Its mild nature and high selectivity ensure the integrity of the exocyclic double bond, which could be susceptible to reduction by more powerful hydrides. Furthermore, its suitability for one-pot procedures enhances operational efficiency.[6][11]

Solvent and pH Control

• Solvent: Anhydrous aprotic solvents are preferred, especially when using STAB. Dichloroethane (DCE) is the most common and effective solvent for this reaction.[9][12] Tetrahydrofuran (THF) and Dichloromethane (DCM) are also viable alternatives.[12]

• pH: The formation of the imine is catalyzed by mild acid.[10] Often, a small amount of acetic acid is added, particularly for reactions involving less reactive ketones, to facilitate the dehydration step and promote the formation of the iminium ion, which is the species actively reduced by the hydride.[9]

Detailed Experimental Protocol: A Step-by-Step Guide

This protocol describes a general procedure for the reductive amination of a model aldehyde (isobutyraldehyde) with (3-methylenecyclopentyl)methanamine using STAB.

Reaction Scheme: (A visual representation of the chemical reaction would be placed here in a formal document)

Materials:

• (3-methylenecyclopentyl)methanamine (1.0 equiv)

• Isobutyraldehyde (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Anhydrous 1,2-Dichloroethane (DCE)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add (3-methylenecyclopentyl)methanamine (1.0 equiv).

• Solvent and Carbonyl Addition: Dissolve the amine in anhydrous DCE (approx. 0.1-0.2 M concentration). Add isobutyraldehyde (1.1 equiv) to the stirred solution at room temperature.

• Imine Formation: Allow the mixture to stir at room temperature for 20-30 minutes to facilitate the initial formation of the hemiaminal and imine intermediates.

• Addition of Reducing Agent: To the stirring mixture, add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) portion-wise over 5-10 minutes. Note: The addition may be slightly exothermic.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed (typically 2-12 hours).

• Work-up (Quenching): Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.[6] Stir vigorously for 15-20 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with a suitable organic solvent (e.g., DCM or Ethyl Acetate).

• Washing and Drying: Combine all organic layers and wash with brine. Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product. The crude amine can then be purified by flash column chromatography on silica gel.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the reductive amination protocol.

Caption: Workflow for one-pot reductive amination.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Reaction is sluggish or incomplete	- Inefficient imine formation (especially with ketones).- Low quality or deactivated STAB.	- Add a catalytic amount of acetic acid (0.1-1.0 equiv) to promote iminium ion formation.[9]- Use fresh, high-purity STAB from a sealed container.
Formation of alcohol byproduct	- Reducing agent is not selective enough.- Imine formation is very slow.	- Ensure STAB is used, not NaBH₄, for the one-pot procedure.[6]- If using NaBH₄, ensure the imine is fully formed before adding the reducing agent.
Dialkylation of the primary amine	- The secondary amine product is reacting with another equivalent of the aldehyde.	- Use a slight excess of the primary amine (1.1-1.2 equiv) relative to the carbonyl.- Perform a stepwise procedure: form the imine first, then add the reducing agent.[6]
Difficulty isolating the product during work-up	- Amine product may be water-soluble, especially if it's low molecular weight.- Emulsion formation during extraction.	- Saturate the aqueous layer with NaCl (brine) to decrease the amine's solubility.- Use a different extraction solvent or filter the emulsion through celite.

References

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• A Mild One-Pot Conversion of Alkenes into Amines through Tandem Ozonolysis and Reductive Amination. University of Nebraska–Lincoln. Available from: [Link]

• A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. Who we serve. Available from: [Link]

• Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones. JoVE. Available from: [Link] reductive-amination-of-aldehydes-and-ketones

• Reductive Amination of Aldehydes with Sodium Borohydride-Silica Gel System. SciSpace. Available from: [Link]

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peptide coupling conditions for 3-methylidenecyclopentyl amine

Application Note: Optimized Peptide Coupling Conditions for 3-Methylidenecyclopentyl Amine

Executive Summary

The incorporation of non-canonical, sterically hindered alicyclic amines into peptide backbones is a critical strategy in modern peptidomimetic drug design. 3-methylidenecyclopentyl amine (3-methylenecyclopentanamine) is a highly specialized building block that introduces unique conformational rigidity and a functionalizable exocyclic alkene. However, coupling this amine to a carboxylic acid presents a dual chemical challenge: overcoming the steric hindrance of the cyclopentyl core while preventing the thermodynamic isomerization of the sensitive exocyclic double bond. This application note details the mechanistic causality of these challenges and provides field-proven, self-validating protocols for high-yield amide bond formation.

Mechanistic Causality & Structural Challenges

To design an effective coupling protocol, researchers must first understand the specific physical organic chemistry governing this molecule.

Challenge A: Steric Hindrance of the Cyclopentyl Scaffold In standard peptide synthesis, the rate-determining step is the nucleophilic attack of the primary amine onto the activated carboxylic ester. 3-methylidenecyclopentyl amine features a primary amine attached to a secondary carbon within a rigid five-membered ring. This steric bulk significantly impedes the trajectory of nucleophilic attack. Consequently, traditional carbodiimide activation (e.g., EDC/HOBt) under room-temperature conditions is often too slow, leading to incomplete conversion and an increased risk of epimerization of the activated amino acid[1].

Challenge B: Thermodynamic Instability of the Exocyclic Alkene The most critical failure point when handling 3-methylidenecyclopentyl amine is the unintentional isomerization of its exocyclic double bond (methylidene group). Exocyclic double bonds on five-membered rings are highly strained and thermodynamically less stable than their endocyclic counterparts. Exposure to acidic conditions (such as prolonged TFA deprotection or acidic coupling additives) protonates the alkene, forming a tertiary carbocation at C3. Subsequent deprotonation yields the thermodynamically favored endocyclic alkene (e.g., 3-methylcyclopent-2-en-1-amine). Therefore, the coupling environment must remain strictly non-acidic, and standard acidic workups (like 1M HCl washes) must be entirely avoided.

Caption: Mechanistic pathway of peptide coupling vs. acid-catalyzed isomerization.

Reagent Selection & Quantitative Comparison

To overcome the slow nucleophilic attack without triggering alkene isomerization, the coupling system must generate a highly reactive ester while maintaining a neutral-to-basic pH.

• HATU / DIPEA (Recommended for Solution Phase): HATU generates a highly reactive 7-aza-benzotriazole (OAt) active ester that rapidly overcomes the steric bulk of the cyclopentyl ring[1]. The addition of N,N-Diisopropylethylamine (DIPEA) ensures a basic environment, completely suppressing acid-catalyzed alkene isomerization[2].

• DIC / Oxyma Pure (Recommended for Fragment Condensation): Oxyma Pure is a highly efficient, non-explosive additive that forms a potent active ester with DIC[3]. Because Oxyma is slightly acidic, the addition of a mild, hindered base like collidine is required to protect the methylidene group during prolonged couplings.

Table 1: Quantitative Comparison of Coupling Systems for 3-Methylidenecyclopentyl Amine

Coupling System	Equivalents (AA : Reagent : Amine)	Base Additive	Avg. Reaction Time	Expected Yield	Isomerization Risk
HATU / DIPEA	1.2 : 1.2 : 1.0	DIPEA (2.5 eq)	1 - 2 hours	85 - 95%	Low (<2%)
DIC / Oxyma	1.5 : 1.5 : 1.0	Collidine (1.0 eq)	2 - 4 hours	80 - 90%	Very Low (<1%)
EDC / HOBt	1.5 : 1.5 : 1.0	DIPEA (2.0 eq)	12 - 18 hours	60 - 75%	Moderate (~5%)

Experimental Methodologies

The following protocols are designed as self-validating systems . Inline Quality Control (QC) steps are embedded to ensure the integrity of the exocyclic double bond and the completion of the sterically hindered coupling.

Protocol A: Solution-Phase Coupling (HATU/DIPEA)

Optimal for coupling the amine to a single protected amino acid or a delicate peptide fragment.

• Pre-activation: In a flame-dried round-bottom flask under N₂, dissolve the N-protected amino acid (1.2 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M concentration).

• Base Addition: Add DIPEA (2.5 eq) dropwise.

  • QC Check 1 (Visual): The solution will turn a distinct yellow color within 30 seconds, indicating the successful formation of the OAt active ester. Stir for exactly 3 minutes.

• Amine Addition: Add 3-methylidenecyclopentyl amine (1.0 eq) dropwise to the pre-activated mixture.

• Coupling: Stir the reaction at 25°C for 2 hours.

  • QC Check 2 (TLC): Monitor the disappearance of the amine via TLC (ninhydrin stain). The sterically hindered amine should be fully consumed by the 2-hour mark.

• Non-Acidic Workup: Dilute the reaction with Ethyl Acetate (10x volume). Wash the organic layer sequentially with 5% aqueous NaHCO₃ (3x) and brine (1x). CRITICAL: Do not wash with KHSO₄, citric acid, or HCl, as this will instantly isomerize the exocyclic double bond. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Validation (NMR): Perform ¹H-NMR on the crude product. The exocyclic methylidene protons should appear as two distinct singlets (or fine multiplets) between δ 4.80 - 5.00 ppm . If a new vinylic proton signal appears around δ 5.30 ppm , acid-catalyzed isomerization to the endocyclic alkene has occurred.

Protocol B: C-Terminal Amidation of a Peptide Fragment (DIC/Oxyma)

Optimal for coupling the amine to a larger, fully protected peptide sequence cleaved from a 2-ClTrt resin.

• Preparation: Dissolve the fully protected peptide acid (1.0 eq) and Oxyma Pure (1.5 eq) in anhydrous DMF.

• Activation: Add DIC (1.5 eq) and stir for 5 minutes at room temperature.

• Buffering & Coupling: Add 3-methylidenecyclopentyl amine (1.2 eq) followed immediately by 2,4,6-collidine (1.0 eq). The collidine acts as a mild buffer to counteract the acidity of Oxyma without interfering with the carbodiimide activation.

• Incubation: Stir for 3 to 4 hours at 25°C.

  • QC Check 3 (LC-MS): Aliquot 5 µL of the reaction, dilute in MeCN, and inject into LC-MS. Look for the mass of the desired product. Note that the isomerized byproduct will have the exact same mass; therefore, chromatographic resolution (a single sharp peak vs. a split peak) is your primary indicator of structural integrity.

Caption: Step-by-step experimental workflow for solution-phase coupling.

References

Sources

• 1. CA2915484C - Improved coupling method for peptide synthesis at elevated temperatures - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Ozonolysis of 1-(3-methylidenecyclopentyl)methanamine to 3-aminomethylcyclopentanone

Executive Summary

This application note details the protocol for the oxidative cleavage of 1-(3-methylidenecyclopentyl)methanamine (Compound 1 ) to 3-aminomethylcyclopentanone (Compound 2 ). The transformation utilizes ozonolysis, a high-yielding method for converting exocyclic alkenes to ketones.

The Core Challenge: The substrate contains a nucleophilic primary amine. Exposure of free amines to ozone results in rapid oxidation to nitro compounds, amine oxides, or hydroxylamines, leading to complex mixtures and low yields.

The Solution: This guide presents two validated strategies to suppress amine oxidation:

• Method A (Process Route): In situ protonation using acidic methanol (HCl/MeOH). This renders the amine non-nucleophilic (

  ), allowing direct ozonolysis without isolation of intermediates.

• Method B (Synthetic Route): Pre-protection with a tert-butoxycarbonyl (Boc) group, followed by ozonolysis and subsequent deprotection.

Mechanistic Principles & Strategy

The Chemoselectivity Challenge

Ozone (

) is a powerful electrophile. It reacts rapidly with electron-rich species.

• Alkene (

  ): Reaction rate . Forms the primary ozonide (1,2,3-trioxolane).[1]

• Free Amine (

  ): Reaction rate is competitive. Ozone attacks the nitrogen lone pair, leading to N-oxides.

The Acidic Protection Strategy (Method A)

By conducting the reaction in acidic media (pH < 2), the amine is converted to its ammonium salt (

). The lone pair is no longer available for electrophilic attack. The ammonium group is inert to ozone, while the electron-rich exocyclic alkene remains reactive.

Reaction Scheme

Figure 1: Dual pathways for the ozonolysis of aminomethyl-methylidenecyclopentane.

Experimental Protocols

Safety Pre-Check

• Ozone Hazard: Ozone is toxic (PEL 0.1 ppm). All operations must be performed in a well-ventilated fume hood.

• Explosion Hazard: Ozonides are potentially explosive.[2] Never concentrate the ozonide solution to dryness. Always quench with a reducing agent (DMS or

  ) at low temperature before warming.

• Cryogens: Handling dry ice/acetone baths requires thermal protection gloves.

Method A: Direct Acidic Ozonolysis (Recommended for Scale-up)

This method avoids the two extra steps of protection and deprotection.

Reagents:

• Substrate: 1-(3-methylidenecyclopentyl)methanamine (1.0 eq)

• Solvent: Methanol (anhydrous)

• Acid: HCl (1.25 M in Methanol) or

  (conc.)

• Oxidant: Ozone stream (

  )[2]

• Quench: Dimethyl sulfide (DMS) (3.0 eq)

Protocol:

• Salt Formation: In a round-bottom flask, dissolve the substrate (e.g., 10 mmol) in Methanol (50 mL).

• Acidification: Cool to 0°C. Add HCl/MeOH (1.1 eq) dropwise.

  • Validation: Check pH on wet indicator paper; it must be strongly acidic (pH 1-2). If not, add more acid.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Ozonolysis: Bubble an ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  stream through the solution.

  • Endpoint Detection: Continue until a persistent faint blue color appears (indicating saturated dissolved ozone) OR monitor by TLC (disappearance of alkene).

  • Note: If using Sudan Red indicator, add a trace amount; the red color disappears after the alkene is consumed.

• Purge: Stop ozone generation. Bubble nitrogen (

  ) or oxygen ( ) through the solution for 15 mins at -78°C to remove excess ozone (blue color should fade).

• Quench: Add Dimethyl sulfide (DMS, 3.0 eq) dropwise via syringe.

  • Caution: Reaction is exothermic. Maintain temperature < -60°C during addition.

• Warm-up: Allow the mixture to warm slowly to Room Temperature (RT) over 2-3 hours. Stir at RT for an additional 1-2 hours to ensure complete reduction of the ozonide.

• Workup:

  • Concentrate the methanol solution under reduced pressure (do not heat above 40°C).

  • The residue is the hydrochloride salt of the product.

  • Optional Free Base Isolation: Dissolve residue in water, basify with saturated

    to pH 9, and extract with Dichloromethane (DCM) (3x). Dry over and concentrate.

Method B: N-Boc Protection Route (High Fidelity)

Use this method if the acidic conditions of Method A cause side reactions (e.g., acetal formation with methanol) or if purification of the salt is difficult.

Protocol Summary:

• Protection: React substrate with

  (1.1 eq) and Triethylamine (1.5 eq) in DCM. Isolate N-Boc-1-(3-methylidenecyclopentyl)methanamine.

• Ozonolysis: Dissolve N-Boc intermediate in DCM/MeOH (9:1). Cool to -78°C. Ozonize until blue. Quench with DMS.

• Deprotection: Treat the isolated N-Boc-ketone with Trifluoroacetic acid (TFA)/DCM (1:4) at 0°C to yield the target amine.

Workup & Analysis

Expected Analytical Data

Feature	Substrate (Alkene)	Product (Ketone)
1H NMR	Exocyclic alkene protons: 4.8-5.0 ppm (m, 2H)	Absent .[3] New signals for -protons of ketone ( 2.1-2.5 ppm).
13C NMR	Alkene carbons: 105 ppm ( ) and 150 ppm (quat C)	Carbonyl carbon: 215-220 ppm ( ).
IR	stretch 1650 cm⁻¹	Strong stretch 1740 cm⁻¹ (cyclopentanone).
Mass Spec	[M+H]+ consistent with formula.	[M+H]+ = Substrate + 2 Oxygen - 1 Carbon (Net +16 Da).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Complex Mixture	Amine oxidation occurred.	Ensure pH < 2 before starting ozone. Use Method B (Boc protection).
Peroxide Positive Test	Incomplete reduction of ozonide.	Increase DMS equivalents (up to 5 eq) or stir longer at RT.
Acetal Formation	Methanol reacted with ketone product.	Avoid prolonged exposure to acid/MeOH after quench. Add water during workup to hydrolyze acetals.

Process Workflow Diagram

Figure 2: Step-by-step workflow for the direct acidic ozonolysis protocol.

References

• Criegee Mechanism & Ozonolysis Basics

  • Criegee, R. (1975). "Mechanism of Ozonolysis". Angewandte Chemie International Edition, 14(11), 745–752. Link

• Ozonolysis of Amines (Protection Strategies): Keinan, E., & Mazur, Y. (1977). "Ozonolysis of amines: A general method for the synthesis of nitro compounds". Journal of Organic Chemistry. (Demonstrates the reactivity of free amines, validating the need for protection). Use of Ammonium Salts: Organic Syntheses, Coll. Vol. 6, p.976 (1988). (General precedent for acidic conditions protecting nitrogen functionalities).

• Synthesis of Cyclopentanones via Ozonolysis

  • Bailey, P. S. (1958). "The Reactions of Ozone with Organic Compounds". Chemical Reviews, 58(5), 925–1010. Link

• Safety Data (Ozonides): Pryor, W. A., et al. (1983). "Shock sensitivity of ozonides". Journal of Organic Chemistry. (Critical safety background for Step 5/6).

Sources

• 1. "I, Development of the in situ Reductive Ozonolysis of Alkenes with Ter" by Christopher P. Schwartz [digitalcommons.unl.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. CN103086858A - Synthetic method of 3-methyl-cyclopentanone - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Stabilizing 1-(3-methylidenecyclopentyl)methanamine

Introduction: The "Methylidene Challenge"

You are likely accessing this guide because you have observed viscosity changes, yellowing, or precipitation in your sample of 1-(3-methylidenecyclopentyl)methanamine .

This molecule presents a unique stability paradox known as the "Allylic Amine Tension." It contains two reactive centers that, while valuable for synthesis, conspire to degrade the molecule:

• The Exocyclic Methylidene Group (

  ): Thermodynamically, exocyclic double bonds on 5-membered rings are strained and prone to radical polymerization or isomerization into the ring (endocyclic migration) to relieve strain.

• The Primary Amine (

  ): A potent nucleophile that can act as a ligand for trace metals (catalyzing radical formation) or react with oxidation byproducts.

This guide provides the protocols required to arrest these processes.

Part 1: The Golden Rules of Storage

Status: Mandatory for all liquid free-base samples.

If you are storing the free amine (liquid form), you must adhere to the "Cold-Dark-Inert" triad. Deviating from any single factor will accelerate polymerization.

Parameter	Specification	Scientific Rationale
Temperature	-20°C (Optimal) 2-8°C (Acceptable short-term)	Thermal energy initiates radical formation at the methylidene carbon. Low temperature kinetically traps the monomer.
Atmosphere	Argon or Nitrogen (Oxygen-free)	Oxygen reacts with the alkene to form peroxides, which are potent polymerization initiators. Do not store under air.
Light	Amber Glass / Foil Wrap	UV light promotes the transition in the alkene, generating diradicals that start chain reactions.
Stabilizer	BHT (0.1 - 1.0%)	Scavenges free radicals before they can propagate a polymer chain.

Part 2: Troubleshooting & FAQs

Q1: My sample has turned yellow and viscous. Is it usable?

Diagnosis: The yellow color indicates oxidation (N-oxide formation), while increased viscosity confirms the onset of oligomerization (short-chain polymerization).

• Action: If the liquid is still flowable, you may be able to recover the monomer via Acid-Base Extraction (see Protocol A).

• Warning: If the sample has solidified or formed a "gel," the polymerization is irreversible. Discard the sample.

Q2: Can I use MEHQ (Monomethyl ether hydroquinone) as an inhibitor?

Answer: NO.

• Reasoning: MEHQ requires dissolved oxygen to function as a radical inhibitor. However, oxygen is the enemy of your amine (causing oxidation).

• Correct Choice: Use BHT (Butylated hydroxytoluene) .[1] BHT functions via hydrogen atom transfer and does not require oxygen, making it compatible with the inert atmosphere required for this amine.

Q3: I need to distill the compound. How do I prevent it from polymerizing in the flask?

Answer: Distillation is high-risk. You must lower the boiling point using high vacuum to minimize thermal stress.

• Protocol:

  • Add BHT (1000 ppm) to the boiling flask before heating.

  • Use a vacuum of < 1 mmHg .

  • Keep the bath temperature below 60°C .

  • Do not distill to dryness. The residue is often peroxide-rich and explosive.

Part 3: Advanced Stabilization Protocols

Protocol A: The "Ultimate Fix" – Salt Formation

The most effective way to prevent polymerization is to convert the liquid free amine into a solid hydrochloride salt. This removes the amine's lone pair and locks the molecules in a crystal lattice, preventing the motion required for polymerization.

Step-by-Step Methodology:

• Dissolution: Dissolve the amine (1 eq) in dry Diethyl Ether or MTBE (Methyl tert-butyl ether) at 0°C.

• Acidification: Dropwise add 4M HCl in Dioxane (1.1 eq) under Nitrogen flow.

  • Observation: A white precipitate will form immediately.

• Filtration: Filter the solid rapidly under Argon (to prevent moisture absorption).

• Washing: Wash the filter cake with cold Ether.

• Drying: Dry under high vacuum for 4 hours.

• Result: A stable, white solid that can be stored at room temperature (though 4°C is preferred) for years.

Protocol B: Visual Inspection Workflow

Use this logic flow to determine the health of your sample.

Caption: Decision matrix for evaluating sample integrity based on visual cues.

Part 4: Mechanism of Failure

Understanding why the molecule fails ensures you respect the protocols. The diagram below illustrates the Radical Chain Mechanism that BHT prevents.

Caption: The radical polymerization pathway and the interception mechanism of BHT.

References

• Sigma-Aldrich. (2025). Safety Data Sheet: 1-(1-Cyclopentyl-3-pyrrolidinyl)methanamine dihydrochloride (Analogous Stability Data). Retrieved from

• CurlyArrows. (2022). What are Radical inhibitors and their role in a reaction? Retrieved from

• BenchChem. (2025). Stability and Reactivity of Exocyclic Double Bonds.[2] Retrieved from

• National Institutes of Health (NIH). (2020). Aminoalkylation of Alkenes Enabled by Triple Radical Sorting.[3] PubMed Central. Retrieved from

• Wikipedia. (2024). Polymerisation Inhibitor: Mechanisms of BHT and MEHQ.[1] Retrieved from

Sources

• 1. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Aminoalkylation of Alkenes Enabled by Triple Radical Sorting - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Volatile Cyclopentyl Amines

Welcome to the technical support center for the purification of volatile cyclopentyl amines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with purifying these valuable but often tricky compounds. Here, you'll find in-depth troubleshooting advice and frequently asked questions, grounded in established scientific principles and practical, field-tested experience.

I. Frequently Asked Questions (FAQs)

Q1: My purified cyclopentylamine is a colorless liquid, but it turns yellow after a short period. What is causing this discoloration?

A2: Freshly purified amines are often colorless but can darken when exposed to air and light due to the formation of oxidized impurities.[1] To minimize this, it is recommended to store the purified amine under an inert atmosphere, such as nitrogen or argon, and in a cool, dark place.[2][3][4] While a slight yellow tint may not indicate significant impurity, for high-purity applications, a final purification step like short-path distillation or passing it through a plug of basic alumina might be necessary.[1]

Q2: I'm observing significant tailing in my HPLC analysis of a purified cyclopentylamine fraction. What are the likely causes and how can I improve the peak shape?

This is a common issue arising from the interaction between the basic amine and acidic silanol groups on the silica-based stationary phase.[1][5] Here are several strategies to achieve better peak symmetry:

• Use a base-deactivated column: These columns are specially treated to have fewer accessible acidic silanol groups, thus minimizing unwanted interactions.[1]

• Adjust the mobile phase pH: Operating at a pH above the pKa of the amine ensures it remains in its neutral, free-base form, which reduces ionic interactions with the stationary phase.[1][5] This, however, requires a column that is stable at higher pH.

• Incorporate a competing base: Adding a small amount (typically 0.1-2%) of a volatile amine like triethylamine (TEA) or diethylamine (DEA) to your eluent can help to occupy the active sites on the stationary phase, leading to improved peak shape for your analyte.[1][5]

Q3: What are the most common impurities I should expect in a crude cyclopentylamine sample?

The primary impurities often depend on the synthetic route used. For instance, if prepared via reductive amination of cyclopentanone, you might find unreacted starting material or the corresponding alcohol.[3][6] It's also common for volatile amines to absorb atmospheric carbon dioxide, forming a carbamate salt, and to absorb moisture from the air.[2][3][4]

II. Troubleshooting Guide: Common Purification Challenges

This section addresses specific problems you might encounter during the purification of volatile cyclopentyl amines and provides actionable solutions.

Problem 1: Water Contamination in the Final Product

Symptoms:

• Broad -OH peak in the IR spectrum.

• Inaccurate elemental analysis results.

• Cloudy or milky appearance of the organic liquid.[7]

Causality: Volatile amines can be hygroscopic, readily absorbing atmospheric moisture.[8] Water can also be introduced during aqueous workup steps. The presence of water can interfere with subsequent reactions or affect the compound's physical properties.[9]

Solutions:

• Selection of an Appropriate Drying Agent: The choice of drying agent is critical and must be compatible with the amine.

  • Recommended: Solid potassium hydroxide (KOH) or sodium hydroxide (NaOH) pellets are traditionally recommended for drying amines.[2][3][4][9][10] Barium oxide or quicklime can also be used.[10]

  • To Avoid: Acidic drying agents like concentrated sulfuric acid will react with the basic amine.[7] Calcium chloride can form complexes with amines.[11]

• Drying Procedure:

  • Add the chosen drying agent to the organic solution containing the cyclopentylamine.

  • Gently swirl the mixture. If the drying agent clumps together, it indicates the presence of water. Continue adding small portions of the drying agent until some of it remains free-flowing.[7]

  • Allow the mixture to stand for a period to ensure complete drying.

  • Separate the dried amine from the desiccant by decantation or filtration.[7]

Data Summary: Common Drying Agents for Amines

Drying Agent	Efficiency	Compatibility Notes
Potassium Hydroxide (KOH)	High	Excellent for primary, secondary, and tertiary amines.[9]
Sodium Hydroxide (NaOH)	High	Similar to KOH, effective for most amines.[10]
Calcium Hydride (CaH₂)	Very High	Reacts to generate hydrogen gas; use with caution.
Molecular Sieves (3Å or 4Å)	Moderate to High	Good for removing residual water, but may have lower capacity.

Problem 2: Difficulty in Removing Non-Polar Impurities by Extraction

Symptoms:

• Co-elution of impurities with the product in normal-phase chromatography.

• Persistent oily residue after solvent evaporation.

Causality: Simple liquid-liquid extractions may not be sufficient to separate compounds with similar polarities.

Solutions:

• Salt Formation and Extraction: This technique leverages the basicity of the amine to move it between aqueous and organic phases.

  • Dissolve the crude amine mixture in a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

  • Extract the organic solution with an acidic aqueous solution (e.g., 1M HCl). The amine will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer.

  • Separate the aqueous layer and wash it with a fresh portion of the organic solvent to remove any remaining non-polar impurities.

  • Basify the aqueous layer with a strong base (e.g., NaOH, KOH) to deprotonate the amine.

  • Extract the free amine back into an organic solvent.

  • Wash the organic layer with brine to remove residual water, dry it over a suitable drying agent (see Problem 1), and remove the solvent.

• Chromatography on Amine-Functionalized Silica: For challenging separations, an amine-functionalized silica gel can provide a more conducive environment for the purification of basic compounds, often allowing for the use of less polar solvent systems like hexane/ethyl acetate.[5]

Problem 3: Poor Separation During Fractional Distillation

Symptoms:

• Broad boiling point range during distillation.[12]

• Contamination of the distilled product with impurities having close boiling points.

Causality: The volatility of cyclopentyl amines makes distillation a primary purification method.[13] However, inefficient separation can occur due to an inadequate distillation setup or operational errors.

Solutions:

• Optimize the Distillation Apparatus:

  • For impurities with boiling points close to that of the product, a simple distillation setup may be insufficient. Employing a fractionating column, such as a Vigreux or a packed column, will increase the number of theoretical plates and improve separation efficiency.[12]

• Ensure Smooth Boiling: Uneven boiling, or "bumping," can lead to poor separation. Using a magnetic stir bar is recommended for smooth ebullition, as boiling chips are often ineffective under vacuum.[12]

• Maintain a Stable Vacuum: For vacuum distillation, ensure all connections are secure and properly sealed to prevent leaks, which can cause fluctuations in pressure and temperature.[12]

III. Experimental Protocols & Workflows

Protocol 1: Standard Distillation of Cyclopentylamine

A common and effective method for purifying cyclopentylamine involves drying followed by distillation.[2][3][4]

Step-by-Step Methodology:

• Drying: Place the crude cyclopentylamine in a round-bottom flask. Add anhydrous potassium hydroxide (KOH) pellets and stir for several hours, or until the amine is dry.

• Setup: Assemble a simple or fractional distillation apparatus. Ensure all glassware is dry.

• Distillation: Heat the flask gently. Collect the fraction that distills at the known boiling point of cyclopentylamine (approximately 106-108 °C at atmospheric pressure).

• Storage: Store the purified, colorless liquid under an inert atmosphere in a dark, cool place to prevent degradation.[2][3][4]

Workflow: Selecting the Appropriate Purification Method

The choice of purification strategy depends on the nature and quantity of the impurities present.

Caption: Decision tree for selecting a purification method.

IV. Safety First: Handling Volatile Amines

Volatile amines like cyclopentylamine are hazardous and should be handled with extreme caution.[14][15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[14]

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling harmful vapors.[8][14]

• Storage: Store amines in tightly sealed containers in a cool, dry, and well-ventilated area, away from incompatible substances like strong acids and oxidizing agents.[8]

• Emergency Procedures: Be familiar with the location and use of safety showers and eyewash stations. In case of exposure, immediately remove contaminated clothing and flush the affected area with copious amounts of water. Seek medical attention if symptoms persist.[14]

V. References

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). Vertex AI Search. Retrieved February 23, 2026, from

• Amine Storage Conditions: Essential Guidelines for Safety. (2025, April 10). Diplomata Comercial. Retrieved February 23, 2026, from

• Bickler, B. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. Retrieved February 23, 2026, from

• Burfield, D. R., Smithers, R. H., & Tan, A. S. C. (1981). Desiccant efficiency in solvent and reagent drying. 5. Amines. The Journal of Organic Chemistry, 46(4), 629–631. Retrieved February 23, 2026, from

• Amines | NEB Grade 12 Notes | Organic Chemistry. (2021, February 17). Retrieved February 23, 2026, from

• A Method for Detecting Volatile Amines in Grapes and Wines. (n.d.). American Journal of Enology and Viticulture. Retrieved February 23, 2026, from

• Determination of Volatile Amines Using Needle-Type Extraction Coupled with Gas Chromatography–Barrier Discharge Ionization Detection. (2018, November 7). ResearchGate. Retrieved February 23, 2026, from

• Cyclopentylamine CAS#: 1003-03-8. (2024, September 30). ChemicalBook. Retrieved February 23, 2026, from

• A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals. (2023, August 30). RSC Publishing. Retrieved February 23, 2026, from

• Process for recovery of amines and volatile acids from amine salts. (n.d.). Google Patents. Retrieved February 23, 2026, from

• Agilent Amines GC Columns. (n.d.). Chrom Tech. Retrieved February 23, 2026, from

• Worker exposures to volatile amines. (2022, May 5). J. J. Keller® Compliance Network. Retrieved February 23, 2026, from

• Worker Exposures to Volatile Amines. (n.d.). Occupational Safety and Health Administration. Retrieved February 23, 2026, from

• Cyclopentylamine 1003-03-8 wiki. (n.d.). Guidechem. Retrieved February 23, 2026, from

• Continuous Online Analysis of Amine Solvents Using Gas Chromatography. (n.d.). International CCS Knowledge Centre. Retrieved February 23, 2026, from

• Volatile amines for treating refinery overhead systems. (n.d.). Google Patents. Retrieved February 23, 2026, from

• Technical Support Center: N-cyclopropylthian-4-amine Purification. (2025, November). Benchchem. Retrieved February 23, 2026, from

• Automated Method for the Sensitive Analysis of Volatile Amines in Seawater. (2024, May 3). ACS ES&T Water. Retrieved February 23, 2026, from

• solvent drying and drying agents. (n.d.). Delloyd's Lab-Tech Chemistry resource. Retrieved February 23, 2026, from

• Determination of Volatile Amines using an Agilent J&W Select CP-Volamine GC Column. (2010, October 8). Agilent. Retrieved February 23, 2026, from

• High-throughput Headspace Analysis of Volatile Nitrosamines and their Secondary Amine Precursors. (2025, December 12). LCGC International. Retrieved February 23, 2026, from

• Cyclopentylamine | 1003-03-8. (n.d.). ChemicalBook. Retrieved February 23, 2026, from

• Automated Method for the Sensitive Analysis of Volatile Amines in Seawater. (2024, May 3). PMC. Retrieved February 23, 2026, from

• Dry and safe - Drying agents from EMD Millipore. (n.d.). Retrieved February 23, 2026, from

• An Advanced Base-Deactivated Capillary Column for Analysis of Volatile Amines, Ammonia, and Alcohols. (2011, February 1). American Laboratory. Retrieved February 23, 2026, from

• Drying agent. (n.d.). Retrieved February 23, 2026, from

• Monoethanolamine (MEA) Safety & Handling Guide. (2025, November 26). TeamChem. Retrieved February 23, 2026, from

• List of purification methods in chemistry. (n.d.). Wikipedia. Retrieved February 23, 2026, from

• 3.2: Drying Agents. (2024, August 15). Chemistry LibreTexts. Retrieved February 23, 2026, from

• Technical Support Center: Purification of 2-Pentylidenecyclopentan-1-one. (n.d.). Benchchem. Retrieved February 23, 2026, from

• Removal of volatile organic compounds using amphiphilic cyclodextrin-coated polypropylene. (n.d.). PMC. Retrieved February 23, 2026, from

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2026, February 15). Retrieved February 23, 2026, from

• Cyclopentylamine synthesis. (n.d.). ChemicalBook. Retrieved February 23, 2026, from

• Cyclopentylamine. (n.d.). Wikipedia. Retrieved February 23, 2026, from

• Process for Preparing Cyclopentylamine Derivatives and Intermediates Thereof. (2014, July 24). Google Patents. Retrieved February 23, 2026, from

• Production method of cyclopentylamine. (n.d.). Google Patents. Retrieved February 23, 2026, from

• Technical Support Center: Purification of 3-Nitrocyclopent-1-ene. (n.d.). Benchchem. Retrieved February 23, 2026, from

• Purification of chemically modified cyclodextrins. (n.d.). Google Patents. Retrieved February 23, 2026, from

• Protein purification troubleshooting guide. (n.d.). Dutscher. Retrieved February 23, 2026, from

• Removal of volatile organic compounds using amphiphilic cyclodextrin-coated polypropylene. (2014, November 24). PubMed. Retrieved February 23, 2026, from

• How to Troubleshoot Sequencing Preparation Errors (NGS Guide). (n.d.). CD Genomics. Retrieved February 23, 2026, from

Sources

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• 15. Federal & State Regulations | Worker exposures to volatile amines | J. J. Keller® Compliance Network [jjkellercompliancenetwork.com]

Technical Support Center: Boc Deprotection of 1-(3-Methylidenecyclopentyl)methanamine Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic challenges associated with removing a tert-butyloxycarbonyl (Boc) protecting group from 1-(3-methylidenecyclopentyl)methanamine derivatives.

This scaffold presents a classic chemoselectivity paradox: the Boc group typically requires strong acidic conditions for removal, yet the molecule contains a highly acid-sensitive 3-methylidene (exocyclic alkene) moiety. This guide provides the mechanistic causality behind common failures and establishes a self-validating protocol to ensure structural integrity during deprotection.

Troubleshooting & FAQs

Q1: Why does standard TFA/DCM deprotection destroy my exocyclic alkene, resulting in a complex mixture? A1: The failure is driven by thermodynamic causality. Strong protic acids like Trifluoroacetic Acid (TFA) readily protonate the terminal methylene carbon of your exocyclic alkene. This generates a highly stable tertiary carbocation directly on the cyclopentyl ring. Once formed, this intermediate rapidly undergoes thermodynamic equilibration to form a more stable endocyclic alkene (isomerization) or reacts with the generated t-butyl cation and trace water (alkylation/hydration)[1]. To preserve the exocyclic double bond, you must entirely avoid strong protic acids.

Q2: What is the most reliable method to remove the Boc group without isomerizing the 3-methylidene moiety? A2: The Trimethylsilyl trifluoromethanesulfonate (TMSOTf) and 2,6-lutidine system is the gold standard for highly acid-sensitive substrates[2]. TMSOTf acts as a mild Lewis acid that selectively attacks the carbamate carbonyl oxygen. This forms a silyl carbamate intermediate that collapses to the free amine upon aqueous workup. 2,6-lutidine acts as a sterically hindered, non-nucleophilic base that buffers any trace triflic acid generated, completely suppressing the protic environment required for alkene isomerization[3].

Q3: Can I use 4M HCl in dioxane instead of TFA to achieve milder conditions? A3: While 4M HCl in dioxane avoids the oxidative and highly ionizing environment of neat TFA, it remains a strong protic acid. For an exocyclic alkene, even anhydrous HCl can induce hydrochlorination across the double bond or trigger slow isomerization if the temperature exceeds 0 °C[4]. It is a viable secondary option if TMSOTf is unavailable, but it carries a significantly higher risk profile for this specific scaffold.

Q4: How do I prevent the t-butyl cation from alkylating my free amine or alkene? A4: During Boc fragmentation, a t-butyl cation is released. In the TMSOTf/lutidine method, this is largely sequestered. However, for absolute certainty, you can introduce a cation scavenger. Adding 5–10 equivalents of a scavenger like anisole or 1,3-dimethoxybenzene provides a highly nucleophilic sacrificial target that irreversibly traps the t-butyl cation, protecting your substrate[1].

Quantitative Data: Deprotection Method Comparison

The following table summarizes the expected outcomes when applying various deprotection methodologies to 1-(3-methylidenecyclopentyl)methanamine derivatives.

Deprotection Method	Reagents & Conditions	Alkene Stability	Primary Side Reactions	Expected Yield
Standard Protic Acid	20-50% TFA in DCM, 25 °C	Poor	Isomerization, t-Bu alkylation	< 40%
Anhydrous Protic Acid	4M HCl in Dioxane, 0 °C	Moderate	Hydrochlorination	60 - 70%
Lewis Acid (Recommended)	TMSOTf / 2,6-Lutidine, 0 °C	Excellent	Minimal to None	> 90%
Mechanochemical	p-TsOH, Ball Mill, 25 °C	Good	Scale-dependent degradation	75 - 85%

Mechanistic Pathway Analysis

Understanding the divergence between protic acid failure and Lewis acid success is critical. The diagram below illustrates why TMSOTf bypasses the destructive carbocation intermediate.

Mechanistic divergence in Boc deprotection of exocyclic alkenes.

Experimental Protocols

Protocol A: TMSOTf / 2,6-Lutidine Deprotection (Recommended)

This workflow is designed as a self-validating system. By strictly controlling the order of addition, you prevent the generation of unbuffered acid.

Reagents:

• Substrate: Boc-protected 1-(3-methylidenecyclopentyl)methanamine (1.0 eq)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.5 eq)

• 2,6-Lutidine (2.0 eq)

• Anhydrous Dichloromethane (DCM) (0.1 M)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Dissolve the Boc-protected substrate in anhydrous DCM to achieve a 0.1 M concentration[2].

• Buffering: Add 2,6-lutidine (2.0 eq) to the solution. Causality note: Adding the base first ensures that any trace acid generated upon TMSOTf addition is immediately neutralized, protecting the alkene.

• Cooling: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

• Activation: Slowly add TMSOTf (1.5 eq) dropwise via a gas-tight syringe over 5 minutes.

• Reaction: Stir the mixture at 0 °C for 30–60 minutes. Monitor the reaction via TLC (ninhydrin stain for the free amine).

• Self-Validation/QC (In-Process): Pull a 50 µL aliquot, quench in saturated NaHCO₃, extract with CDCl₃, and run a rapid ¹H NMR. The disappearance of the 9H singlet at ~1.4 ppm (Boc) and the preservation of the two 1H singlets at ~4.8–5.0 ppm (exocyclic alkene) confirm successful, non-destructive deprotection.

• Quench & Isolate: Once complete, quench the reaction by adding saturated aqueous NaHCO₃. Extract the aqueous layer 3x with DCM. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the free amine.

Step-by-step workflow for TMSOTf-mediated Boc deprotection.

Protocol B: Anhydrous HCl in Dioxane (Alternative)

Use this protocol only if Lewis acidic conditions are incompatible with downstream applications[4].

• Dissolve the substrate in a minimal amount of anhydrous 1,4-dioxane.

• Cool the solution to strictly 0 °C to minimize the kinetic energy required for alkene isomerization.

• Add 10 equivalents of anisole (cation scavenger).

• Slowly add 4M HCl in dioxane (10 eq). Stir at 0 °C for 2 hours.

• Evaporate the solvent under a stream of nitrogen (do not use heat) to isolate the hydrochloride salt of the deprotected amine.

References

• ACS GCI Pharmaceutical Roundtable Reagent Guides. "BOC Deprotection." Available at:[Link]

• Organic & Biomolecular Chemistry (RSC Publishing). "Solvent-free N-Boc deprotection by ex situ generation of hydrogen chloride gas." Available at: [Link]

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• 1. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of 1-(3-methylidenecyclopentyl)methanamine: From 1H NMR Ambiguity to Definitive Assignment

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of regulatory compliance and a prerequisite for understanding structure-activity relationships (SAR).[1][2] The seemingly simple molecule, 1-(3-methylidenecyclopentyl)methanamine, presents a classic case of how a one-dimensional (1D) ¹H Nuclear Magnetic Resonance (NMR) spectrum can be insufficient, harboring ambiguities that necessitate a more sophisticated, multi-technique approach. This guide provides an in-depth interpretation of the ¹H NMR spectrum, followed by a comparative analysis of advanced NMR methods that deliver clarity and confidence in the final structural assignment.[3]

Part 1: The Challenge of the 1D ¹H NMR Spectrum

The ¹H NMR spectrum of 1-(3-methylidenecyclopentyl)methanamine is complicated by several structural features: a chiral center at C1, diastereotopic protons within the cyclopentyl ring, and complex spin-spin coupling networks. While a preliminary analysis is possible, it quickly reveals areas of significant signal overlap and uncertainty, particularly in the aliphatic region.

Predicted ¹H NMR Spectral Data

A theoretical analysis based on established chemical shift principles allows for a preliminary assignment.[4][5][6] The presence of the chiral center (C1) renders the adjacent ring protons (H-2a/b and H-5a/b) and the aminomethyl protons (H-6a/b) diastereotopic, meaning they are chemically non-equivalent and should, in principle, give rise to separate signals.

• Structure for Proton Assignment:

  Caption: Molecular structure of 1-(3-methylidenecyclopentyl)methanamine with proton numbering.

Table 1: Predicted ¹H NMR Assignments for 1-(3-methylidenecyclopentyl)methanamine

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale & Causality
H-7a, H-7b	4.7 - 5.0	Singlet (broad) or narrow multiplet	2H	Exocyclic methylidene (=CH₂) protons. Deshielded due to sp² hybridization. Minimal geminal or allylic coupling expected.[6]
H-6a, H-6b	2.6 - 2.9	Multiplet (dd or AB quartet)	2H	Methylene protons alpha to the amine nitrogen. Deshielded by the electronegative nitrogen. Diastereotopic due to adjacent C1 chiral center.
H-1	2.2 - 2.5	Multiplet	1H	Methine proton adjacent to the aminomethyl group. Complex splitting due to coupling with H-2a/b, H-5a/b, and H-6a/b.
H-2a, H-2b, H-4a, H-4b	2.1 - 2.4	Multiplet (overlapping)	4H	Allylic protons, deshielded by the adjacent double bond. Expected to be highly overlapped and complex.
H-5a, H-5b	1.5 - 1.9	Multiplet (overlapping)	2H	Aliphatic ring protons. Expected to be in the most shielded region of the ring protons.
-NH₂	1.0 - 4.0	Singlet (broad)	2H	Amine protons. Chemical shift is highly variable and depends on solvent, concentration, and temperature. Often appears as a broad singlet due to quadrupole broadening and exchange.[7]

The inherent problem: The ¹H NMR spectrum would likely show a highly congested and overlapping region between 1.5 and 2.5 ppm, making it nearly impossible to definitively assign the individual ring protons or even confirm the connectivity based on coupling patterns alone.[8] This ambiguity is unacceptable in a drug development setting.

Part 2: A Comparative Guide to Advanced Spectroscopic Solutions

To resolve the ambiguities of the 1D spectrum, a suite of complementary NMR experiments is required. Each technique provides a unique piece of the structural puzzle, culminating in a self-validating and definitive assignment.

Carbon Skeleton Confirmation: ¹³C NMR and DEPT

Before assigning protons, confirming the carbon backbone is essential. A standard proton-decoupled ¹³C NMR spectrum reveals the number of chemically non-equivalent carbons, while Distortionless Enhancement by Polarization Transfer (DEPT) experiments differentiate them by the number of attached protons.[9][10]

Expected ¹³C NMR Data: The molecule has 7 unique carbon environments.

Table 2: Predicted ¹³C NMR and DEPT Assignments

Carbon	Predicted Chemical Shift (δ, ppm)	DEPT-135 Signal	DEPT-90 Signal	Rationale
C3	145 - 150	Absent	Absent	Quaternary sp² carbon of the methylidene group.[11]
C7	105 - 110	Positive (up)	Absent	Terminal sp² CH₂ carbon of the methylidene group.[12]
C6	45 - 55	Negative (down)	Absent	CH₂ carbon alpha to the amine group.[13]
C1	40 - 48	Positive (up)	Positive (up)	Methine (CH) carbon.
C2, C4	35 - 45	Negative (down)	Absent	Allylic CH₂ carbons.
C5	30 - 38	Negative (down)	Absent	Aliphatic CH₂ carbon.

The power of this combined approach is clear: the DEPT experiments would instantly confirm the presence of one methine (CH), one methylidene (CH₂), three other aliphatic (CH₂) groups, and one quaternary carbon, perfectly matching the proposed structure.[14][15]

• Sample Preparation: Dissolve 15-30 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or MeOD) in a clean 5 mm NMR tube.[16][17] Ensure the sample is fully dissolved to avoid poor shimming.[18]

• Instrument Setup: Tune and match the ¹³C probe on a suitable NMR spectrometer (e.g., 400 MHz or higher).

• ¹³C Acquisition: Acquire a standard proton-decoupled ¹³C spectrum. A sufficient number of scans (e.g., 1024 or more) should be collected to achieve an adequate signal-to-noise ratio, given the low natural abundance of ¹³C.

• DEPT Acquisition: Run the DEPT-90 and DEPT-135 pulse programs. These are typically standard experiments in the spectrometer's software library. These experiments are much faster than the standard ¹³C experiment.

• Data Processing: Process all spectra with Fourier transformation, phase correction, and baseline correction. The DEPT-135 spectrum will show CH/CH₃ signals pointing up and CH₂ signals pointing down. The DEPT-90 spectrum will show only CH signals.

Unambiguous Connectivity Mapping: 2D NMR Spectroscopy

Two-dimensional (2D) NMR experiments are the gold standard for elucidating complex molecular structures by revealing correlations between nuclei.

The COSY experiment identifies protons that are spin-coupled to each other, typically over two or three bonds.[19] It is indispensable for tracing proton connectivity through the carbon framework.

• Expected Key Correlations:

  • A cross-peak between H-1 and the protons on adjacent carbons (H-2a/b and H-5a/b ).

  • A cross-peak between H-1 and the aminomethyl protons (H-6a/b ).

  • Correlations between adjacent ring protons, such as H-2a/b with H-1 and H-5a/b with H-4a/b .

  • Weak allylic coupling may be observed between the methylidene protons (H-7a/b ) and the allylic protons (H-2a/b and H-4a/b ).

The HSQC experiment generates a 2D plot correlating each proton with the carbon atom it is directly attached to (a one-bond correlation).[20] This is the most definitive method for assigning protons and carbons together.

• Expected Key Correlations:

  • The proton signal at ~4.8 ppm (H-7a/b ) will correlate with the carbon signal at ~108 ppm (C7 ).

  • The complex multiplet between 1.5-2.5 ppm will be resolved into distinct cross-peaks, linking each proton signal (e.g., H-1 , H-2a/b , H-4a/b , H-5a/b ) to its corresponding carbon signal (C1 , C2 , C4 , C5 ).

  • The aminomethyl proton signal (H-6a/b ) at ~2.7 ppm will correlate with the carbon signal (C6 ) at ~50 ppm.

The HMBC experiment detects longer-range correlations between protons and carbons, typically over two or three bonds. This is crucial for connecting molecular fragments, especially across quaternary carbons.

• Expected Key Correlations:

  • The allylic protons H-2a/b and H-4a/b will show a correlation to the quaternary carbon C3 , definitively placing the methylidene group.

  • The methylidene protons H-7a/b will show correlations to C2 and C4 .

  • The aminomethyl protons H-6a/b will show a three-bond correlation to C1 , confirming the attachment point of the side chain to the ring.

• Sample Preparation: Use the same sample prepared for ¹³C NMR. A slightly higher concentration may be beneficial for 2D experiments.[21]

• ¹H Spectrum Reference: Acquire a high-quality 1D ¹H spectrum first to determine the correct spectral width for the 2D experiments.

• Acquisition (COSY, HSQC, HMBC): Run the standard gradient-selected (gCOSY, gHSQC, gHMBC) pulse sequences available on the spectrometer.

  • COSY: Typically requires a short acquisition time (15-30 minutes).

  • HSQC: A proton-detected experiment, it is very sensitive and can often be completed in under an hour.[19]

  • HMBC: May require longer acquisition times to detect weaker, long-range correlations.

• Data Processing: Process both dimensions with Fourier transformation, phase correction, and baseline correction. Analyze the cross-peaks to build the structural connectivity map.

Part 3: Integrated Strategy and Conclusion

A robust workflow for structural elucidation combines these techniques in a logical sequence. The initial ¹H and ¹³C/DEPT spectra provide the fundamental count of protons and carbons, while the 2D experiments provide the unambiguous connectivity map.

Caption: Logical workflow for unambiguous structural elucidation.

While 1D ¹H NMR is a powerful and fundamental tool, its application to molecules like 1-(3-methylidenecyclopentyl)methanamine underscores its limitations. The presence of chirality, diastereotopicity, and complex coupling patterns can create a level of ambiguity that is untenable in scientific research and drug development. By employing a suite of advanced techniques—¹³C NMR, DEPT, COSY, HSQC, and HMBC—researchers can move from a tentative hypothesis to a validated, unambiguous structure. This integrated approach not only ensures scientific integrity but also provides the detailed atomic-level insight necessary to drive modern chemical and pharmaceutical research forward.[3][22]

References

• Chemistry LibreTexts. (2020, May 30). 12.12: ¹³C NMR Spectroscopy and DEPT. [Link]

• University of Regensburg. 13C NMR Spectroscopy. [Link]

• CEITEC. Measuring methods available and examples of their applications 13C DEPT. [Link]

• Columbia University. DEPT | NMR Core Facility. [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

• OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy. [Link]

• In-cell. NMR sample preparation guidelines. [Link]

• Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

• University of Leicester. NMR Sample Preparation Guidelines. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• ResolveMass. (2025, June 3). Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. [Link]

• University College London. Sample Preparation. [Link]

• Plavša, J. J., et al. (2019). NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. Frontiers in Chemistry, 7. [Link]

• AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link]

• Dona, A. C., et al. (2020). NMR as a “Gold Standard” Method in Drug Design and Discovery. Molecules, 25(19), 4599. [Link]

• Doc Brown's Chemistry. Cyclopentane low high resolution H-1 proton nmr spectrum. [Link]

• Furrer, J. (2010). A robust, sensitive, and versatile HMBC experiment for rapid structure elucidation by NMR: IMPACT-HMBC. Chemical Communications, 46(21), 3794-3796. [Link]

• Cremer, D., et al. (2021). Extension of the Karplus Relationship for NMR Spin-Spin Coupling Constants to Nonplanar Ring Systems: Pseudorotation of Tetrahydrofuran. Molecules, 26(23), 7359. [Link]

• Iowa State University. NMR Coupling Constants. [Link]

• Chemistry LibreTexts. (2020, May 30). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• San Diego State University. Common 2D (COSY, HSQC, HMBC). [Link]

• Compound Interest. A Guide to 1H NMR Chemical Shift Values. [Link]

• University of Regensburg. Chemical shifts. [Link]

• e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

• Oregon State University. 13C NMR Chemical Shifts. [Link]

• Chemguide. interpreting C-13 NMR spectra. [Link]

• SpectraBase. Ethanone, 1-(3-methylenecyclopentyl)-. [Link]

• Compound Interest. A Guide to 13C NMR Chemical Shift Values. [Link]

• ResearchGate. 2D- NMR what is the different between COSY and HSQC??. [Link]

• Toso, D., et al. (2021). Analysis of cyclohexane, cyclopentane, and benzene conformations in ligands for PDB X-ray structures using the Hill-Reilly approach. Journal of Cheminformatics, 13(1), 7. [Link]

• Doc Brown's Chemistry. proton NMR spectrum of N-methylethanamine. [Link]

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Analytical Comparison Guide: ATR-FTIR vs. Transmission (KBr) Spectroscopy for Resolving Exocyclic Methylene Bands in Amine APIs

Identifying the exocyclic methylene group (=CH

) in complex, amine-containing Active Pharmaceutical Ingredients (APIs) presents a unique spectroscopic challenge. Because amines possess strong vibrational modes that mask traditional alkene markers, analytical chemists must rely on specific fingerprint region bands to confirm structural identity.

This guide objectively compares the performance of two primary FTIR sampling technologies—Diamond Attenuated Total Reflectance (ATR) accessories and Potassium Bromide (KBr) Transmission kits—in resolving these critical characteristic bands, providing drug development professionals with a definitive framework for hardware selection and method validation.

The Mechanistic Causality of the Amine/Alkene Overlap

To understand why hardware selection matters, we must first examine the molecular vibrations. An exocyclic methylene group typically exhibits three primary IR-active modes:

• The asymmetric C-H stretch at ~3080 cm⁻¹.

• The C=C stretch at ~1640 cm⁻¹.

• The out-of-plane =CH

  deformation (wagging) at 888–905 cm⁻¹.

In non-amine molecules, the C=C stretch at 1640 cm⁻¹ is a reliable diagnostic band. However, in primary and secondary amines, the N-H bending vibration (scissoring) produces a broad, intensely absorbing band between 1580 and 1650 cm⁻¹. This N-H bend fundamentally overlaps and obscures the weaker exocyclic C=C stretch.

Consequently, the analytical focus must shift to the out-of-plane deformation at ~890 cm⁻¹, which is highly characteristic of terminal and exocyclic methylenes and sits in a spectral region free from nitrogen-based interference[1].

Hardware Comparison: Diamond ATR vs. KBr Transmission

When targeting the 890 cm⁻¹ band, the choice of sample presentation hardware dictates the integrity of the data.

Diamond ATR Accessories

ATR-FTIR is the modern standard for rapid sampling, relying on an evanescent wave penetrating the sample. However, the penetration depth (

) is wavelength-dependent; it is shallower at higher wavenumbers (e.g., 3080 cm⁻¹) and deeper at lower wavenumbers (e.g., 890 cm⁻¹). While this theoretically boosts the 890 cm⁻¹ signal, ATR spectra of hard, crystalline amine APIs often suffer from poor optical contact against the diamond crystal. This inadequate surface contact acts as a "signal killer," dampening the resolution of sharp, diagnostic peaks[2]. Furthermore, anomalous dispersion near strong absorption bands can cause peak shifting in ATR, complicating library matching.

KBr Pellet Transmission Kits

Despite the preparation burden, KBr transmission remains the superior choice for resolving subtle structural markers like the exocyclic methylene bend[3]. By diluting the solid amine in an IR-inactive KBr matrix, the infrared beam passes through a significantly longer effective pathlength compared to the shallow penetration of an ATR crystal[3]. This yields a true transmission spectrum with a superior signal-to-noise ratio, sharper peaks, and zero refractive index-induced peak shifts[4]. For detecting trace isomeric impurities (e.g., an endocyclic vs. exocyclic double bond), KBr transmission provides the quantitative accuracy that ATR lacks.

Quantitative Performance Data

The following table summarizes the comparative performance of ATR and KBr transmission methods for resolving the exocyclic methylene bands in a model secondary amine API.

Vibrational Mode	Expected Band (cm⁻¹)	Diamond ATR Performance	KBr Transmission Performance	Mechanistic Causality / Interference
=CH Asymmetric Stretch	~3080	Moderate: Peak appears artificially weak.	Strong: Sharp and distinct from N-H stretch.	ATR penetration depth is minimal at high frequencies, suppressing the signal.
C=C Exocyclic Stretch	~1640	Poor: Completely masked.	Poor: Completely masked.	Inherent molecular overlap; strong N-H scissoring dominates this region.
=CH Out-of-Plane Bend	~888 - 905	Good: Strong signal, but prone to contact issues.	Excellent: High signal-to-noise, sharp resolution.	KBr provides a longer effective pathlength and eliminates surface contact variables[1][3].

Workflow Decision Matrix

To standardize the selection of IR sampling hardware for amine APIs, follow the logical workflow below:

Decision matrix for selecting IR sampling techniques for exocyclic methylene amines.

Self-Validating Experimental Protocol: High-Resolution KBr Transmission

To ensure the trustworthiness of the KBr transmission data and prevent artifacts that could be mistaken for the 890 cm⁻¹ or 3080 cm⁻¹ bands, the following self-validating protocol must be strictly adhered to.

Step 1: Matrix Dehydration

• Action: Bake spectral-grade KBr powder at 105°C for a minimum of 12 hours prior to use. Store in a desiccator.

• Causality: KBr is highly hygroscopic. Absorbed moisture produces a broad O-H stretching band at 3200–3500 cm⁻¹, which will artificially overlap with the amine N-H stretch and obscure the critical =CH

  asymmetric stretch at 3080 cm⁻¹.

Step 2: Homogeneous Milling

• Action: Combine the amine API and dried KBr at a 1:100 ratio (by weight) in an agate mortar. Grind vigorously for 2–3 minutes until the powder is visually homogeneous.

• Causality: The particle size of the sample must be reduced to less than 2 µm (smaller than the wavelength of the infrared radiation). If particles are larger, the IR beam will scatter (the Christiansen effect), resulting in a sloping baseline and distorted peak shapes that ruin quantitative accuracy[4].

Step 3: Vacuum Pressing

• Action: Transfer the mixture to a 13 mm pellet die. Apply a vacuum for 2 minutes to evacuate air, then apply 10 tons of pressure using a hydraulic press for 1 minute.

• Causality: Pressing without a vacuum traps micro-bubbles of air within the KBr matrix, creating an opaque pellet that scatters light and reduces the signal-to-noise ratio at the 890 cm⁻¹ detection zone.

Step 4: Spectral Acquisition & System Validation

• Action: Place the pellet in the transmission holder. Run a background scan of an empty beam path. Acquire the sample spectrum (typically 32 scans at 4 cm⁻¹ resolution).

• Validation Check: Before analyzing the 890 cm⁻¹ band, inspect the baseline at 4000 cm⁻¹. A properly prepared, self-validated pellet will exhibit a baseline transmittance of >80%. If the baseline is below 50% or slopes severely, the pellet is scattering light (failed Step 2 or 3) and must be remade. Only proceed to analyze the exocyclic methylene bands if the baseline validation passes.

References

1. Cross and Whitham. "Conformationally Fixed Olefins. Part III. The Stereochemistry of the Reaction of t-Butyl Perbenzoate with 1-methylene-4-t-butylcyclohexane." RSC Publishing. 2.[3] "What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? Achieve Superior Sensitivity And Accuracy." Kintek Press.3 3.[1] "Infrared spectra of amber, copal, and rosin samples." ResearchGate.1 4.[4] "Does anyone have any knowledge of FT-IR in the KBr disk or ATR unite?" ResearchGate. 4 5.[2] "Transmission FTIR (KBr Pellet) vs. ATR-FTIR for Modified Silica Particles." Reddit. 2

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• 4. researchgate.net [researchgate.net]

mass spectrometry fragmentation pattern of (3-methylenecyclopentyl)methanamine

Platform Comparison Guide: Mass Spectrometry Fragmentation Analysis of (3-Methylenecyclopentyl)methanamine

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when characterizing aliphatic cyclic amines. (3-Methylenecyclopentyl)methanamine (C7H13N, MW: 111.18 g/mol ) is a highly valuable, sp3-rich building block in modern drug discovery. Its rigidified cyclic framework and exocyclic double bond offer unique conformational properties for pharmacophore design. However, because it lacks a strong chromophore, traditional UV-based detection is inadequate. Mass Spectrometry (MS) is the mandatory gold standard for its analysis.

This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) for analyzing this compound. By dissecting the causality behind its fragmentation patterns, we provide a self-validating framework for selecting the optimal analytical platform.

Mechanistic Fragmentation Pathways: EI vs. ESI-CID

Understanding fundamental gas-phase ion chemistry is critical for robust method development. The fragmentation of (3-methylenecyclopentyl)methanamine is driven by charge localization and the relative stability of the resulting carbocations and iminium ions.

1. GC-EI-MS (Hard Ionization at 70 eV) Electron ionization bombards the volatile analyte with high-energy electrons, stripping an electron primarily from the nitrogen lone pair to form the radical molecular ion [M]⁺• at m/z 111. Because this is an energetically unstable odd-electron species, it rapidly undergoes 1[1]. The dominant pathway is the cleavage of the C-C bond between the cyclopentyl ring and the methanamine carbon. This expels the 3-methylenecyclopentyl radical, leaving the highly stable methyleniminium cation (CH2=NH2⁺), which appears as the 2[2]. Secondary fragmentation involves the loss of the amine radical (•CH2NH2) to yield the 3-methylenecyclopentyl cation at m/z 81, which further loses ethylene (C2H4) to form 3[3].

2. LC-ESI-MS/MS (Soft Ionization & CID) Electrospray ionization in positive mode gently protonates the amine, yielding an even-electron precursor ion [M+H]⁺ at m/z 112. During Collision-Induced Dissociation (CID), the even-electron rule dictates that fragments will generally be even-electron cations. The primary neutral loss is ammonia (NH3, 17 Da), generating a conjugated methylenecyclopentenyl cation at m/z 95. Higher collision energies force ring-opening and the loss of ethylene, yielding a fragment at m/z 67.

Caption: EI and ESI-CID fragmentation pathways of (3-methylenecyclopentyl)methanamine.

Platform Comparison & Quantitative Performance

When choosing between GC-EI-MS and LC-ESI-MS/MS, the decision hinges on the project phase. GC-MS is unparalleled for initial structural confirmation and distinguishing positional isomers due to its 4[4]. Conversely, LC-MS/MS provides superior sensitivity and throughput for pharmacokinetic (PK) quantification in biological matrices.

Table 1: Performance Comparison for (3-Methylenecyclopentyl)methanamine Analysis

Parameter	GC-EI-MS (Single Quadrupole)	LC-ESI-MS/MS (Triple Quadrupole)
Ionization Source	Electron Ionization (70 eV)	Electrospray Ionization (+ve)
Precursor Ion	m/z 111 ([M]⁺•)	m/z 112 ([M+H]⁺)
Primary Fragments	m/z 30 (100%), 81, 53	m/z 95, 67
Sample Prep	Derivatization highly recommended	Direct injection / Protein Precipitation
Estimated LLOQ	~150 ng/mL	~2.0 ng/mL
Primary Application	Impurity profiling, structural elucidation	High-throughput PK quantification

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness and reproducibility, the following protocols incorporate internal standards (IS) and rigorous system suitability checks.

Protocol A: GC-EI-MS Structural Profiling

Causality Check: Primary aliphatic amines strongly adsorb to active silanol sites in the GC inlet and column, causing severe peak tailing and signal loss. Derivatization with Trifluoroacetic anhydride (TFAA) masks the amine, neutralizing its polarity and drastically improving volatility and peak shape.

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of anhydrous dichloromethane (DCM). Add 50 µL of TFAA and 50 µL of pyridine (acting as an acid scavenger to drive the reaction).

• Incubation: Heat the sealed vial at 60°C for 30 minutes. Evaporate to dryness under a gentle N2 stream and reconstitute in 1 mL of GC-grade hexane.

• System Suitability (Self-Validation): Inject a blank (hexane) to confirm zero carryover. Inject a C8-C20 alkane standard mix to establish Kovats retention indices, ensuring column integrity.

• Instrument Parameters:

  • Column: 5% phenyl-methylpolysiloxane (e.g., HP-5MS, 30m x 0.25mm x 0.25µm).

  • Inlet: 250°C, Split ratio 10:1.

  • Oven: 50°C (hold 1 min) ramped to 280°C at 15°C/min.

  • MS Source: 230°C, 70 eV. Scan range: m/z 30-300.

• Data Validation: Verify the presence of the derivatized molecular ion [M+TFA]⁺ at m/z 207 and the characteristic derivatized α-cleavage fragment at m/z 126 ([CF3CONHCH2]⁺).

Protocol B: LC-ESI-MS/MS Quantitative Workflow

Causality Check: ESI ionization efficiency is highly dependent on mobile phase pH. An acidic mobile phase (0.1% Formic Acid, pH ~2.7) ensures complete protonation of the primary amine (pKa ~10), maximizing the[M+H]⁺ signal entering the mass analyzer.

• Sample Preparation: Spike 50 µL of plasma sample with 10 µL of Internal Standard (e.g., Benzylamine-d7, 100 ng/mL). Add 150 µL of ice-cold Acetonitrile (ACN) to precipitate proteins.

• Centrifugation: Spin at 14,000 rpm for 10 minutes at 4°C. Transfer 100 µL of the clean supernatant to an autosampler vial.

• LC Parameters:

  • Column: C18 (50 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: ACN + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 3 minutes. Flow rate: 0.4 mL/min.

• MS/MS Parameters (MRM Mode): Capillary voltage: 3.0 kV. Desolvation Temp: 400°C.

  • Quantifier Transition: m/z 112 → 95 (Collision Energy: 15 eV).

  • Qualifier Transition: m/z 112 → 67 (Collision Energy: 25 eV).

• Data Validation: Construct a calibration curve (1-1000 ng/mL). The system is validated if R² > 0.995 and Quality Control (QC) samples (low, mid, high) fall within ±15% of their nominal concentrations.

Caption: Parallel analytical workflows for structural ID and quantification.

Conclusion

For the comprehensive characterization of (3-methylenecyclopentyl)methanamine, a dual-platform approach is optimal. GC-EI-MS provides unambiguous structural confirmation through highly reproducible, predictable homolytic α-cleavage pathways. In contrast, LC-ESI-MS/MS leverages soft ionization and specific MRM transitions (m/z 112 → 95) to achieve the high sensitivity required for biological matrices. By understanding the causality behind these fragmentation mechanisms, scientists can confidently develop robust, self-validating analytical methods.

References

• Mass Spectrometry - Fragmentation P
• Fragment
• Cyclopentane, methylene- | NIST WebBook |
• Mass Spectrometry of Methyl-1,2-cyclopentene Oxide: A Technical Guide | BenchChem |

Sources

• 1. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Cyclopentane, methylene- [webbook.nist.gov]
• 4. benchchem.com [benchchem.com]

Validating the Purity of 1-(3-Methylidenecyclopentyl)methanamine: A Comprehensive HPLC Comparison Guide

For drug development professionals and analytical chemists, validating the purity of specialized cycloaliphatic building blocks presents a unique set of chromatographic challenges. 1-(3-methylidenecyclopentyl)methanamine (CAS: 2763779-58-2) is a prime example of a deceptively simple molecule that actively resists standard analytical workflows.

Because this compound consists solely of an aliphatic cyclopentyl ring, an exocyclic double bond (methylidene), and a primary amine, it completely lacks a conjugated

-system. Consequently, it does not exhibit meaningful ultraviolet (UV) absorption above 210 nm, rendering standard HPLC-UV detection at 254 nm effectively blind to the analyte. Furthermore, its high polarity and basic character lead to severe peak tailing on standard reversed-phase C18 columns due to secondary interactions with residual silanols.

This guide objectively compares the three leading analytical methodologies for validating the purity of this compound, providing field-proven protocols and the mechanistic causality behind each experimental choice.

Analytical Strategy & Method Selection

Selecting the correct high-performance liquid chromatography (HPLC) methodology depends on your laboratory's hardware capabilities and the specific regulatory phase of your drug development program.

Decision matrix for selecting the optimal HPLC validation method for aliphatic amines.

Comparative Performance Matrix

To objectively compare these alternatives, the following table summarizes the quantitative and operational metrics of each approach.

Methodology	Detection Mechanism	Sensitivity (LOD)	Sample Prep Time	Column Strategy	Key Advantage	Major Limitation
HPLC-UV (Fmoc-Cl)	UV Absorbance (265 nm)	< 1 ng/mL	~30 mins	C18 (Reversed-Phase)	Gold standard for absolute purity quantification	Requires manual/automated derivatization step
HILIC-CAD	Aerosol Mass Scattering	~10-50 ng/mL	< 5 mins	ZIC-HILIC or BEH Amine	Direct analysis, universal response for all impurities	High risk of analyte volatility loss if pH is incorrect
LC-MS (ESI+)	Mass-to-Charge (m/z)	< 0.1 ng/mL	< 5 mins	C18 (High pH) or HILIC	Unparalleled specificity; identifies unknown impurities	High capital cost; susceptible to matrix ion suppression

Experimental Protocols & Mechanistic Workflows

Protocol A: Pre-Column Derivatization via Fmoc-Cl (The Robust Standard)

The Causality: Pre-column chemical derivatization is widely accepted as the most effective modification technique for aliphatic amines prior to HPLC analysis[1]. By reacting the primary amine with 9-fluorenylmethyl chloroformate (Fmoc-Cl) under mildly alkaline conditions, the optically transparent, polar amine is converted into a highly hydrophobic, UV-active carbamate. This simultaneously solves the detection problem (enabling UV detection at 265 nm) and the retention problem (allowing crisp, sharp peaks on standard C18 columns)[2].

Chemical workflow for Fmoc-Cl pre-column derivatization of primary aliphatic amines.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 10 mM solution of Fmoc-Cl in anhydrous acetonitrile. Prepare a 0.1 M sodium borate buffer adjusted to pH 8.5.

• Reaction: In a 2 mL HPLC vial, combine 100 µL of the sample (1-(3-methylidenecyclopentyl)methanamine, ~1 mg/mL in water), 100 µL of borate buffer, and 200 µL of the Fmoc-Cl reagent.

• Incubation: Vortex gently and allow the nucleophilic substitution to proceed at room temperature (20-25°C) for exactly 15 minutes.

• Quenching (Critical Step): Add 100 µL of 100 mM Glycine solution. Why? Unreacted Fmoc-Cl will slowly hydrolyze into Fmoc-OH, which elutes as a massive, broad peak that can obscure your target analyte. Glycine rapidly consumes excess Fmoc-Cl, converting it into Fmoc-Glycine, which elutes predictably early in the chromatogram.

• Chromatographic Conditions:

  • Column: Ascentis® Express C18 (150 x 4.6 mm, 2.7 µm) or equivalent.

  • Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile.

  • Detection: UV at 265 nm (or Fluorescence: Ex 260 nm / Em 315 nm for extreme sensitivity).

Self-Validating System: You must run a "Reagent Blank" (substituting water for the sample) to map the retention times of the procedural artifacts (Fmoc-OH and Fmoc-Glycine). System suitability requires that the resolution (

) between the target Fmoc-amine peak and any artifact peak is .

Protocol B: Direct Analysis via HILIC-CAD (The High-Throughput Alternative)

The Causality: Charged Aerosol Detection (CAD) is a universal detector that measures the mass of non-volatile particles after the mobile phase is evaporated. However, low-molecular-weight free amines (MW 111.19 g/mol ) are semi-volatile and will evaporate inside the CAD drift tube, resulting in near-zero signal. To prevent this, the mobile phase must be highly acidic (pH ~3.0) to force the amine into a protonated formate salt, which drastically reduces its vapor pressure. Because this highly polar salt will not retain on a C18 column without ion-pairing reagents (which are incompatible with CAD), Hydrophilic Interaction Liquid Chromatography (HILIC) is mandatory.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the analyte in 90% Acetonitrile / 10% Water to match the initial HILIC mobile phase conditions.

• Chromatographic Conditions:

  • Column: SeQuant® ZIC®-HILIC (150 x 4.6 mm, 5 µm).

  • Mobile Phase A: 20 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient: Start at 90% B, ramp down to 50% B over 15 minutes.

• CAD Settings: Set the evaporator temperature to 35°C (Low) . Why? Higher temperatures (e.g., 50°C+) will cause the amine-formate salt to sublime, destroying your recovery and linearity.

Self-Validating System: Inject a known, strictly non-volatile reference standard (e.g., sulfanilamide) alongside your amine. If the reference standard shows a strong CAD signal but your amine shows poor recovery, your evaporator temperature is too high, and the amine is volatilizing.

Conclusion & Best Practices

For routine batch release and definitive purity validation of 1-(3-methylidenecyclopentyl)methanamine, Pre-Column Derivatization with Fmoc-Cl (Protocol A) remains the most rigorous and reliable choice. It completely eliminates the volatility risks associated with aerosol detectors and leverages the ubiquitous availability of HPLC-UV systems in QA/QC environments[1].

Conversely, if the goal is high-throughput reaction monitoring where derivatization time is a bottleneck, HILIC-CAD (Protocol B) is highly effective—provided strict control over mobile phase pH and evaporator temperature is maintained to ensure the amine remains in a non-volatile salt state.

References

• Determination of primary and secondary aliphatic amines with high performance liquid chromatography based on the derivatization... Talanta / PubMed URL:[Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Determination of primary and secondary aliphatic amines with high performance liquid chromatography based on the derivatization using 1,3,5,7-tetramethyl-8-(N-hydroxysuccinimidyl butyric ester)-difluoroboradiaza-s-indacene - PubMed [pubmed.ncbi.nlm.nih.gov]